N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide

• IUPAC Name: N-[3-(4-naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide
• InChI: InChI=1S/C21H24N2O2/c1-2-20(24)22-13-10-21(25)23-14-11-17(12-15-23)19-9-5-7-16-6-3-4-8-18(16)19/h2-9,17H,1,10-15H2,(H,22,24)
• InChI Key: CQSSSRNRBJDKKP-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)N1CCC(CC1)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide, also known as NPPPA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism Of Action

The exact mechanism of action of N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide is not fully understood, but it is believed to act on various molecular targets, including the dopamine and serotonin receptors. N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has been shown to modulate the activity of these receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels, the reduction of oxidative stress, and the inhibition of tumor growth. N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has several advantages for lab experiments, including its high potency and selectivity for its molecular targets. However, its synthesis is complex and time-consuming, which may limit its use in some experiments. Additionally, further studies are needed to fully understand the safety and efficacy of N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide in humans.

Future Directions

There are several future directions for the study of N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide, including the development of more efficient synthesis methods, the investigation of its safety and efficacy in humans, and the exploration of its potential therapeutic applications in various fields. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide and its effects on various molecular targets.

Synthesis Methods

N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide can be synthesized through a multi-step process, starting with the reaction of 4-naphthalen-1-ylpiperidine with propargyl bromide to form N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)prop-2-yn-1-yl]propanamide. This intermediate can then be reacted with acetic anhydride to yield N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide.

Scientific Research Applications

N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has been studied for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. In neurology, N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has been studied for its potential as an antidepressant and anxiolytic. In oncology, N-[3-(4-Naphthalen-1-ylpiperidin-1-yl)-3-oxopropyl]prop-2-enamide has been shown to have anticancer properties and may be useful in the treatment of various types of cancer.